Cas no 93111-36-5 (1,3,5-Trichloropyridin-4(1H)-one)

• Product Name: 1,3,5-Trichloropyridin-4(1H)-one
• CAS No: 93111-36-5
• MF: C₅H₂Cl₃NO
• MW: 198.434478282928
• CID: 2816535
• PubChem ID: 13351798
• Update Time: 2025-04-21

1,3,5-Trichloropyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trichloropyridin-4(1H)-one
• DTXSID40537941
• DTXCID00488728
• 93111-36-5

• Inchi： 1S/C5H2Cl3NO/c6-3-1-9(8)2-4(7)5(3)10/h1-2H
• InChI Key： ROTBZEUVNTVIRC-UHFFFAOYSA-N
• SMILES： ClC1=CN(C=C(C1=O)Cl)Cl

Computed Properties

• Exact Mass: 196.920197g/mol
• Monoisotopic Mass: 196.920197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines